Cas no 2137852-64-1 (3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline)

• Product Name: 3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline
• CAS No: 2137852-64-1
• MF: C₉H₅ClF₂N₂S
• MW: 246.664206266403
• CID: 5977954
• PubChem ID: 165848209
• Update Time: 2025-05-22

3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline
• EN300-715062
• 2137852-64-1
• 3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline

• Inchi： 1S/C9H5ClF2N2S/c10-9-14-3-6(15-9)4-1-2-5(11)8(13)7(4)12/h1-3H,13H2
• InChI Key： AUEMILXPTMATRR-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2C=CC(=C(C=2F)N)F)S1

Computed Properties

• Exact Mass: 245.9830034g/mol
• Monoisotopic Mass: 245.9830034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline

3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline: A Comprehensive Overview

3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline, also known by its CAS number 2137852-64-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring with a difluorinated aniline moiety. The presence of the thiazole group introduces interesting electronic properties, while the fluorine atoms at the 2 and 6 positions of the aniline ring contribute to its stability and reactivity.

The synthesis of 3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline has been extensively studied in recent years. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the coupling reaction between 2-chloro-5-aminothiazole and a difluorinated benzene derivative under specific catalytic conditions. This method has been shown to provide high yields and excellent selectivity, making it a preferred route for large-scale production.

The application of 3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline spans across multiple disciplines. In pharmaceutical research, this compound has been investigated as a potential lead molecule for drug development due to its ability to modulate key biological targets. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, in materials science, this compound has been utilized as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its unique electronic properties make it an ideal candidate for these applications.

The toxicity profile of 3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline has also been a subject of recent research. Studies conducted in vitro and in vivo have indicated that this compound exhibits moderate toxicity at high concentrations. However, further research is required to fully understand its long-term effects on human health and the environment.

In conclusion, 3-(2-Chloro-1,3-thiazol-5-yl)-2,6-difluoroaniline, with its CAS number 2137852-64-1, represents a versatile compound with promising applications in various fields. Its unique structure and reactivity make it a valuable tool for researchers in organic chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.